4'-Acetoxy-2,2,2,-trifluoroacetophenone
Overview
Description
4’-Acetoxy-2,2,2,-trifluoroacetophenone is a chemical compound with the molecular formula C10H7F3O3 .
Molecular Structure Analysis
The molecular structure of 4’-Acetoxy-2,2,2,-trifluoroacetophenone consists of a phenyl ring with an acetoxy group at the 4’ position and a trifluoroacetyl group .Physical And Chemical Properties Analysis
4’-Acetoxy-2,2,2,-trifluoroacetophenone has a molecular weight of 232.16 . Other physical and chemical properties such as melting point, boiling point, and density are not detailed in the available resources .Scientific Research Applications
Organic Synthesis: Organocatalysis
4’-Acetoxy-2,2,2,-trifluoroacetophenone: is utilized as an efficient organocatalyst in the epoxidation of alkenes . This process is environmentally friendly and uses hydrogen peroxide as a green oxidant, providing a sustainable approach to synthesizing epoxides, which are valuable intermediates in the production of various pharmaceuticals and fine chemicals.
Pharmaceutical Research: Synthesis of Fluorinated Polymers
In pharmaceutical research, this compound plays a role in the synthesis of new fluorinated polymers . These polymers have high average molecular weights, high thermal stability, and good film-forming properties, making them suitable for drug delivery systems and other medical applications.
Material Science: Development of Aromatic Polymers
The compound is involved in the formation of new aromatic 3F polymers through condensation reactions . These polymers are significant in material science due to their potential applications in creating advanced materials with unique properties like enhanced durability and chemical resistance.
Analytical Chemistry: Chromatography and Mass Spectrometry
4’-Acetoxy-2,2,2,-trifluoroacetophenone: is used in analytical chemistry, particularly in chromatography and mass spectrometry, as a standard or reference compound due to its well-defined structure and properties .
Environmental Applications: Green Chemistry
This compound’s role as an organocatalyst in green chemistry highlights its environmental applications . Its use in reactions that minimize waste and avoid toxic substances aligns with the principles of sustainable and environmentally responsible chemical research.
Biotechnology: Research and Development
In biotechnology, 4’-Acetoxy-2,2,2,-trifluoroacetophenone is used in the research and development of new biotechnological methods and products . Its precise role in this field is not well-documented, but it may involve the synthesis of bioactive compounds or the modification of biological molecules for various applications.
Safety and Hazards
Future Directions
properties
IUPAC Name |
[4-(2,2,2-trifluoroacetyl)phenyl] acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F3O3/c1-6(14)16-8-4-2-7(3-5-8)9(15)10(11,12)13/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUSQIFOBBBRZIR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC=C(C=C1)C(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2,2,2-Trifluoroacetyl)phenyl acetate | |
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